
An In-depth Technical Guide to Bromoxylenol
Blue as a pH Indicator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bromoxylenol blue, a pH indicator

utilized in various scientific applications. The document details its chemical properties, pH-

dependent color transition, and a precise methodology for its characterization.

Core Properties of Bromoxylenol Blue
Bromoxylenol blue, with the chemical name 3′,3′′-dibromo-p-xylenol sulfonphthalein, is a

member of the sulfonephthalein family of dyes.[1] It is employed as a pH indicator, particularly

in acid-base titrations and for the photometric determination of certain organic compounds.[1]

Its utility stems from a distinct and reversible color change within a specific pH range.

Quantitative Data Summary
The key quantitative parameters of bromoxylenol blue are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Common Name Bromoxylenol Blue [1]

Chemical Name
3′,3′′-dibromo-p-xylenol

sulfonphthalein
[1]

CAS Number 40070-59-5 [1]

Molecular Formula C₂₃H₂₀Br₂O₅S [1]

Molecular Weight 568.27 g/mol [1]

pH Range 6.0 - 7.6 [1]

Color Change
Yellow (acidic) to Blue

(alkaline)
[1]

Melting Point 218 °C (decomposes) [1]

Solubility Soluble in ethanol (1 mg/mL) [1]

Mechanism of pH-Induced Color Change
The color transition of bromoxylenol blue, like other sulfonephthalein indicators, is a result of

a pH-dependent change in its molecular structure. This change alters the electronic conjugation

of the molecule, thereby affecting the wavelengths of light it absorbs and reflects.

In acidic solutions (pH below 6.0), the indicator exists predominantly in its protonated, non-

ionized form. This form has a molecular structure that absorbs light in the blue-violet region of

the spectrum, causing the solution to appear yellow. As the pH of the solution increases, the

phenolic hydroxyl groups on the molecule begin to deprotonate. This deprotonation leads to a

rearrangement of the electronic structure, resulting in a more extensively conjugated system.

This altered structure absorbs light in the yellow-orange region of the spectrum, and

consequently, the solution appears blue in alkaline conditions (pH above 7.6). The equilibrium

between the acidic (yellow) and basic (blue) forms is what allows for the visual determination of

pH.
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Acidic Form (H₂In)
pH < 6.0

Equilibrium Mixture
pH 6.0 - 7.6

+ OH⁻

+ H⁺

Basic Form (In²⁻)
pH > 7.6

+ OH⁻

+ H⁺

Preparation

Measurement

Analysis

Prepare Bromoxylenol
Blue Stock Solution

Determine λmax for
Acidic and Basic Forms

Prepare Buffer
Solutions (pH 5-9)

Measure Absorbance of
Indicator in Buffers at λmax,base

Calculate pKa using
Henderson-Hasselbalch Equation

Plot log[(Ab-A)/(A-Aa)] vs. pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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